Cas no 6966-83-2 (S,N,N’-Trimethylisothiouronium Iodide)

• Product Name: S,N,N’-Trimethylisothiouronium Iodide
• CAS No: 6966-83-2
• MF: C₄H₁₁IN₂S
• MW: 246.113011598587
• CID: 826603
• PubChem ID: 2775205
• Update Time: 2025-04-19

S,N,N’-Trimethylisothiouronium Iodide Chemical and Physical Properties

Names and Identifiers

• METHYL N-METHYL-(METHYLAMINO)METHANIMIDOTHIOATE HYDROIODIDE
• S,N,N’-Trimethylisothiouronium Iodide
• S,N,N?-Trimethylisothiouronium Iodide
• S,N,N’-Trimethylisot
• S,N,N'-TRIMETHYLISOTHIOURONIUM IODIDE,YELLOW SOLID
• 2,3,3-Trimethyl-2-thio-pseudourea Monohydriodide
• N,N',S-Trimethyl-isothioharnstoff,Hydrojodid
• N,N,S-trimethylisothiourea hydriodide
• N,N,S-Trimethylthiopseudourea Hydriodide
• N,N-Dimethyl-carbamimidothioic Acid Methyl Ester Monohydriodide
• N,N-dimethyl-S-methylisothiourea hydroiodide
• N,N'-S-Trimethylisothiouronium Iodide
• S,N,N-Trimethyl-isothioharnstoff
• S,N,N-trimethylisothiourea hydroiodide
• CS-0301298
• (Z)-N,N'-dimethyl(methylsulfanyl)methanimidamide hydroiodide
• VAKZYIIFXHRFIA-UHFFFAOYSA-N
• AKOS023553658
• FT-0675625
• N,N',S-trimethylisothiourea hydriodide
• DTXSID50989795
• SCHEMBL1545546
• NSC-68159
• 6966-83-2
• methyl N,N'-dimethylcarbamimidothioate hydroiodide
• NSC68159
• SS-5126
• methyl N,N'-dimethylcarbamimidothioate;hydroiodide
• S,N,N'-Trimethylisothiouronium Iodide
• AKOS033024048
• N,N',S-trimethyl-isothiourea hydriodide
• S,N,N inverted exclamation mark -Trimethylisothiouronium Iodide
• Methyl N,N'-dimethylcarbamimidothioate--hydrogen iodide (1/1)
• Z107728778

• Inchi： 1S/C4H10N2S.HI/c1-5-4(6-2)7-3;/h1-3H3,(H,5,6);1H
• InChI Key： VAKZYIIFXHRFIA-UHFFFAOYSA-N
• SMILES： I.S(C)/C(=N\C)/NC

Computed Properties

• Exact Mass: 245.96900
• Monoisotopic Mass: 245.96877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Melting Point: 210 °C
• PSA: 49.69000
• LogP: 1.94370

S,N,N’-Trimethylisothiouronium Iodide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothioureas